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This technical guide provides a comprehensive overview of the solubility of nickel(ll) bromide
hexahydrate (NiBrz-6H20) in aqueous and organic media. The information is intended for
researchers, scientists, and professionals in drug development and related fields who utilize
nickel compounds in their work. This document compiles available quantitative and qualitative
solubility data, details established experimental protocols for solubility determination, and
presents a visual workflow for these procedures.

Quantitative Solubility Data

The solubility of nickel(Il) bromide is a critical parameter for its application in various chemical
syntheses and studies. The following tables summarize the available quantitative data for its
solubility in water and selected organic solvents. It is important to note that much of the
available data refers to "nickel(Il) bromide" without specifying the hydration state. However, in
agueous solutions and many protic organic solvents, the hexahydrate form is the relevant
solute, and the solubility is expected to be comparable to the anhydrous salt as an equilibrium
Is established in solution.
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Solubility in Water

Nickel(Il) bromide exhibits high solubility in water, which increases with temperature. This
property is crucial for the preparation of aqueous solutions of Ni(ll) ions for various applications,
including catalysis and electrochemistry.

Temperature (°C) Solubility (g / 100 g H20)
0 113[1]
10 122[1]
20 131[1]
25 134[1]
30 138[1]
40 144(1]
50 150[1]
60 152[1]
80 154[1]
100 155[1]

Solubility in Organic Solvents

The solubility of nickel(Il) bromide in organic solvents is more varied and depends significantly
on the polarity and coordinating ability of the solvent. While quantitative data is available for
some solvents, for others, only qualitative descriptions have been reported.
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Solubility (g /100 g

Solvent Temperature (°C)
Solvent)
Alcohols
Methanol 10 33[1]
20 35.1[1]
30 38.1[1]
40 43.3[1]
50 49.1[1]
60 53.7[1]
70 59.6[1]
Ethanol - Soluble[1]
Ketones
Acetone 0 1.66[1]
20 0.81[1]
50 0.27[1]
Ethers
Diethyl Ether - Soluble[1]
Other Solvents
Propylene Carbonate 25 0.1]1]
Benzonitrile - Sparingly Soluble[1]
Bromine (liquid) 25 0.0003[1]

For polar aprotic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO),
while specific quantitative data for nickel(Il) bromide is not readily available in the reviewed
literature, it is generally expected that transition metal halides exhibit some degree of solubility
in these solvents due to their ability to form coordination complexes.
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Experimental Protocols for Solubility Determination

Accurate determination of solubility is essential for reproducible research. The following are
detailed methodologies for two common and reliable experimental protocols for determining the
solubility of inorganic salts like nickel(ll) bromide hexahydrate.

Isothermal Saturation Method

This method involves preparing a saturated solution at a constant temperature and then
determining the concentration of the solute in the solution.

Methodology:

o Sample Preparation: An excess amount of nickel(ll) bromide hexahydrate is added to a
known volume of the desired solvent in a sealed, thermostatted vessel.

« Equilibration: The mixture is agitated (e.g., using a magnetic stirrer or a shaker bath) at a
constant, controlled temperature for a prolonged period (typically 24-48 hours) to ensure that
equilibrium between the dissolved and undissolved solute is reached.

» Phase Separation: After equilibration, the agitation is stopped, and the undissolved solid is
allowed to settle. A sample of the supernatant (the saturated solution) is then carefully
withdrawn using a pre-heated or pre-cooled syringe fitted with a filter (e.g., a 0.45 um PTFE
filter) to prevent any solid particles from being transferred.

o Concentration Analysis: The concentration of nickel(ll) bromide in the filtered saturated
solution is determined using a suitable analytical technique. This can include:

o Gravimetric Analysis: A known volume or mass of the saturated solution is evaporated to
dryness, and the mass of the solid residue is measured.

o Spectroscopic Methods: Techniques such as Atomic Absorption Spectroscopy (AAS) or
Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) can be used to
determine the concentration of nickel ions.

o Titration: A complexometric titration with a standard solution of a chelating agent like EDTA
can be employed.
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o Calculation: The solubility is then calculated and typically expressed as grams of solute per
100 grams of solvent.

Gravimetric Method (Detailed Procedure)

The gravimetric method is a straightforward and widely used technique for determining the
solubility of a non-volatile solute.

Methodology:

e Preparation of Saturated Solution: Prepare a saturated solution of nickel(ll) bromide
hexahydrate in the chosen solvent at a specific temperature as described in the isothermal
saturation method.

o Sampling: Accurately weigh a clean, dry evaporating dish. Pipette a known volume (e.g., 10
mL) of the clear, saturated supernatant into the weighed evaporating dish.

» Weighing the Solution: Immediately weigh the evaporating dish containing the saturated
solution to determine the mass of the solution.

o Evaporation: Carefully evaporate the solvent from the solution. This can be done on a steam
bath, in a drying oven at a temperature below the decomposition point of the salt, or under
reduced pressure.

e Drying to a Constant Mass: Once the solvent appears to be fully evaporated, place the
evaporating dish in a drying oven at an appropriate temperature (e.g., 105-110 °C) to
remove any residual solvent and water of hydration if desired (though for hexahydrate, this
would lead to the anhydrous salt). The dish should be cooled in a desiccator and weighed
periodically until a constant mass is achieved.

e Calculations:

[e]

Mass of the saturated solution = (Mass of dish + solution) - (Mass of empty dish)

(¢]

Mass of the dissolved solute = (Mass of dish + dry salt) - (Mass of empty dish)

[¢]

Mass of the solvent = Mass of the saturated solution - Mass of the dissolved solute
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o Solubility ( g/100 g solvent) = (Mass of the dissolved solute / Mass of the solvent) x 100

Visualizing the Experimental Workflow

To provide a clear understanding of the process of solubility determination, the following
diagram illustrates the workflow for the isothermal saturation and gravimetric analysis method.
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Caption: Workflow for Solubility Determination.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b16168163/docs?utm_src=pdf-body-img#solubility-profile-of-nickel-ii-bromide-hexahydrate-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16168163?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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Contact our Ph.D. Support Team for a compatibility check
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